Cas no 68254-10-4 (1-(4-chlorophenyl)-6-methyl-4-oxo-1,4-dihydropyridazine-3-carboxylic acid)

• Product Name: 1-(4-chlorophenyl)-6-methyl-4-oxo-1,4-dihydropyridazine-3-carboxylic acid
• CAS No: 68254-10-4
• MF: C₁₂H₉ClN₂O₃
• MW: 264.66446185112
• CID: 875558
• PubChem ID: 197225
• Update Time: 2025-06-07

1-(4-chlorophenyl)-6-methyl-4-oxo-1,4-dihydropyridazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-CHLOROPHENYL)-6-METHYL-4-OXO-1,4-DIHYDROPYRIDAZINE-3-CARBOXYLIC ACID
• 1-(4-chlorophenyl)-6-methyl-4-oxopyridazine-3-carboxylic acid
• 1-(4-chlorophenyl)-6-methyl-4-oxo-1,4-dihydropyridazine-3-carboxylate
• 1-(4-Chlorophenyl)-1,4-dihydro-6-methyl-4-oxo-3-pyridazinecarboxylic acid
• 1-(4-CHLOROPHENYL)-1,4-DIHYDRO-6-METHYL-4-OXOPYRIDAZINE-3-CARBOXYLIC ACID
• SR-01000070199
• Fenridazon [ISO]
• Q27287057
• HMS2769O17
• 68254-10-4
• JDEKUYKSOCTBJT-UHFFFAOYSA-N
• Z90664667
• SR-01000070199-1
• Q6E8BE2U25
• 1-(4-CHLOROPHENYL)-6-METHYL-4-OXO-PYRIDAZINE-3-CARBOXYLATE
• 1-(4-chlorophenyl)-1,4-dihydro-4-oxo-6-methylpyridazine-3-carboxylic acid
• 1-(4-chlorophenyl)-6-methyl-4-oxo-1,4-dihydropyridazine-3-carboxylicacid
• AB00663327-02
• SCHEMBL122207
• AKOS009013178
• SMR000364693
• DTXSID4058158
• Fenridazon
• CS-0233787
• MLS000773803
• EN300-13610
• NS00122470
• 1-(4-chlorophenyl)-1,4-dihydro-4-oxo-6-methyl pyridazine-3-carboxylic Acid
• CHEMBL1886197
• UNII-Q6E8BE2U25
• NCGC00246126-01
• AA-504/32627027
• 1-(4-chlorophenyl)-6-methyl-4-oxo-1,4-dihydro-3-pyridazinecarboxylic acid
• DTXCID0031926
• 1-(4-chlorophenyl)-6-methyl-4-oxo-1,4-dihydropyridazine-3-carboxylic acid

• Inchi： 1S/C12H9ClN2O3/c1-7-6-10(16)11(12(17)18)14-15(7)9-4-2-8(13)3-5-9/h2-6H,1H3,(H,17,18)
• InChI Key： JDEKUYKSOCTBJT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(C)=CC(C(C(=O)O)=N1)=O

Computed Properties

• Exact Mass: 264.0301698g/mol
• Monoisotopic Mass: 264.0301698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 70Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 234.3-235.1 ºC (ethanol )
• Boiling Point: 453.4±47.0 °C at 760 mmHg
• Flash Point: 228.0±29.3 °C
• Solubility: Very slightly soluble (0.56 g/l) (25 º C),
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

1-(4-chlorophenyl)-6-methyl-4-oxo-1,4-dihydropyridazine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)